Cas no 37918-35-7 (9-Thiabicyclo[3.3.1]nonane-2,6-dione)
37918-35-7 structure
Product Name:9-Thiabicyclo[3.3.1]nonane-2,6-dione
CAS No:37918-35-7
MF:C8H10O2S
MW:170.228801250458
CID:1487151
PubChem ID:394470
Update Time:2025-04-21
9-Thiabicyclo[3.3.1]nonane-2,6-dione Chemical and Physical Properties
Names and Identifiers
-
- 9-Thiabicyclo[3.3.1]nonane-2,6-dione
- NSC-697943
- DTXSID80327868
- ZFSYGTMUGOONON-UHFFFAOYSA-N
- NSC697943
- NCI60_034999
- 37918-35-7
- CHEMBL1969021
-
- Inchi: 1S/C8H10O2S/c9-5-1-3-7-6(10)2-4-8(5)11-7/h7-8H,1-4H2
- InChI Key: ZFSYGTMUGOONON-UHFFFAOYSA-N
- SMILES: S1C2C(CCC1C(CC2)=O)=O
Computed Properties
- Exact Mass: 170.0402
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 59.4Ų
Experimental Properties
- PSA: 34.14
9-Thiabicyclo[3.3.1]nonane-2,6-dione Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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